Disperse Yellow 76
Disperse Yellow 76
Brand Name:
Vulcanchem
CAS No.:
12217-97-9
VCID:
VC0083309
InChI:
InChI=1S/C25H21N5O5S/c1-17-15-21(11-14-25(17)31)28-27-19-9-7-18(8-10-19)26-23-13-12-22(16-24(23)30(32)33)36(34,35)29-20-5-3-2-4-6-20/h2-16,26,29,31H,1H3
SMILES:
CC1=CC(=NNC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])C=CC1=O
Molecular Formula:
C25H21N5O5S
Molecular Weight:
503.5 g/mol
Disperse Yellow 76
CAS No.: 12217-97-9
Cat. No.: VC0083309
Molecular Formula: C25H21N5O5S
Molecular Weight: 503.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12217-97-9 |
|---|---|
| Molecular Formula | C25H21N5O5S |
| Molecular Weight | 503.5 g/mol |
| IUPAC Name | 4-[4-[(4-hydroxy-3-methylphenyl)diazenyl]anilino]-3-nitro-N-phenylbenzenesulfonamide |
| Standard InChI | InChI=1S/C25H21N5O5S/c1-17-15-21(11-14-25(17)31)28-27-19-9-7-18(8-10-19)26-23-13-12-22(16-24(23)30(32)33)36(34,35)29-20-5-3-2-4-6-20/h2-16,26,29,31H,1H3 |
| Standard InChI Key | CPDOVHIJHLISCR-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NNC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])C=CC1=O |
| Canonical SMILES | CC1=C(C=CC(=C1)N=NC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])O |
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